Cas no 1566696-14-7 (1-propyl-1H-1,2,3-benzotriazole-7-carboxylic acid)

• Product Name: 1-propyl-1H-1,2,3-benzotriazole-7-carboxylic acid
• CAS No: 1566696-14-7
• MF: C₁₀H₁₁N₃O₂
• MW: 205.213241815567
• CID: 5925321
• PubChem ID: 112576582
• Update Time: 2025-05-25

1-propyl-1H-1,2,3-benzotriazole-7-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-propyl-1H-1,2,3-benzotriazole-7-carboxylic acid
• EN300-5128397
• 1566696-14-7

• Inchi： 1S/C10H11N3O2/c1-2-6-13-9-7(10(14)15)4-3-5-8(9)11-12-13/h3-5H,2,6H2,1H3,(H,14,15)
• InChI Key： MOYACCVEBBSSFS-UHFFFAOYSA-N
• SMILES： OC(C1=CC=CC2=C1N(CCC)N=N2)=O

Computed Properties

• Exact Mass: 205.085126602g/mol
• Monoisotopic Mass: 205.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 68Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzotriazoles

Additional information on 1-propyl-1H-1,2,3-benzotriazole-7-carboxylic acid

Introduction to CAS No. 1566696-14-7: 1-propyl-1H-1,2,3-benzotriazole-7-carboxylic Acid

The compound with CAS No. 1566696-14-7, commonly referred to as 1-propyl-1H-1,2,3-benzotriazole-7-carboxylic acid, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the class of benzotriazoles, which are known for their versatile applications in various industries. The structure of this compound consists of a benzotriazole ring substituted with a propyl group and a carboxylic acid functional group at specific positions, making it unique in terms of both chemical properties and potential applications.

Recent studies have highlighted the importance of benzotriazole derivatives in the development of advanced materials, particularly in the realm of coordination chemistry and catalysis. The presence of the carboxylic acid group in 1-propyl-1H-1,2,3-benzotriazole-7-carboxylic acid introduces additional functionality, enabling this compound to act as a versatile ligand in metal complexes. This property has been exploited in the synthesis of novel catalysts for various organic transformations, including cross-coupling reactions and enantioselective syntheses.

In addition to its role as a ligand, this compound has shown promise in the field of drug discovery. The benzotriazole moiety is known for its ability to interact with biological targets such as enzymes and receptors, making it a valuable scaffold for designing bioactive molecules. Recent research has focused on modifying the substituents on the benzotriazole ring to enhance pharmacokinetic properties and improve bioavailability. The introduction of the propyl group in this compound provides additional flexibility and may contribute to improved solubility and stability in physiological conditions.

The synthesis of 1-propyl-1H-1,2,3-benzotriazole-7-carboxylic acid involves a multi-step process that typically begins with the preparation of the benzotriazole core. Various methods have been reported in the literature for constructing this core, including condensation reactions involving o-amino phenol derivatives and aldehydes or ketones. The subsequent introduction of the propyl group and carboxylic acid functionality requires careful optimization to ensure high yields and purity. Recent advancements in catalytic methods and green chemistry have provided more efficient pathways for synthesizing this compound.

From an environmental perspective, benzotriazole derivatives have been studied for their potential as corrosion inhibitors due to their ability to form stable complexes with metal ions. This property makes them valuable additives in paints, coatings, and other materials where corrosion resistance is critical. The carboxylic acid group in 1-propyl-1H-1,2,3-benzotriazole-7-carboxylic acid further enhances its ability to coordinate with metal ions, making it a promising candidate for such applications.

In conclusion, CAS No. 1566696-14-7, or 1-propyl-1H-1,2,3-benzotriazole-7-carboxylic acid, represents a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure and functional groups make it an attractive target for researchers aiming to develop new materials and therapies. As ongoing studies continue to uncover its full potential, this compound is poised to play an increasingly important role in both academic research and industrial applications.